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For Researchers, Scientists, and Drug Development Professionals

Introduction
Avridine, chemically identified as N,N-dioctadecyl-N',N'-(2-hydroxymethyl)propanediamine, is

a synthetic lipoidal amine that has demonstrated significant potential as an immunological

adjuvant, particularly in enhancing mucosal immunity.[1] Unlike the well-studied acridine

derivatives, which are primarily known for their intercalating properties with DNA, Avridine and

its analogs represent a distinct class of aliphatic diamines with immunomodulatory functions.

This technical guide provides a comprehensive overview of the structural aspects and

biological activities of Avridine, summarizing the available quantitative data, outlining its

mechanism of action, and presenting detailed experimental insights where available in the

existing literature.

Core Structure and Physicochemical Properties
Avridine's structure is characterized by two long C18 alkyl chains (dioctadecyl) attached to one

nitrogen atom of a propanediamine backbone, with a 2-hydroxyethyl group on the other

nitrogen. This amphipathic structure, possessing both lipophilic alkyl chains and a hydrophilic

amine head, is crucial for its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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